Cas no 645413-89-4 (Naphtho[2,3-b]furan-4,9-diol (9CI))
645413-89-4 structure
Product Name:Naphtho[2,3-b]furan-4,9-diol (9CI)
CAS No:645413-89-4
MF:C12H8O3
MW:200.190123558044
CID:961321
PubChem ID:45098167
Update Time:2025-04-19
Naphtho[2,3-b]furan-4,9-diol (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-4,9-diol (9CI)
- benzo[f][1]benzofuran-4,9-diol
- DB-266085
- DTXSID60667673
- Naphtho[2,3-b]furan-4,9-diol(9ci)
- SCHEMBL12096481
- NAPHTHO[2,3-B]FURAN-4,9-DIOL
- 645413-89-4
-
- Inchi: 1S/C12H8O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6,13-14H
- InChI Key: ZLNMFKYGGBXDJX-UHFFFAOYSA-N
- SMILES: OC1C2C(=CC=CC=2)C(O)=C2C=1C=CO2
Computed Properties
- Exact Mass: 200.047344113g/mol
- Monoisotopic Mass: 200.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 53.6Ų
Naphtho[2,3-b]furan-4,9-diol (9CI) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
645413-89-4 (Naphtho[2,3-b]furan-4,9-diol (9CI)) Related Products
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